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Compound of Interest

Compound Name: 2-Benzoxazolamine, n-butyl-

Cat. No.: B15395084

For Researchers, Scientists, and Drug Development Professionals: This document provides
essential safety and logistical information for the handling and disposal of 2-
Benzoxazolamine, n-butyl- (CAS 885949-91-7), also known as 2-Butyl-1,3-benzoxazol-5-
amine. Adherence to these guidelines is critical for ensuring personnel safety and minimizing
environmental impact.

Immediate Safety and Hazard Information

GHS Hazard Classification: This compound is classified as an irritant.[1]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P301+P312: IF SWALLOWED: call a POISON CENTER or doctor/physician IF you feel
unwell.[1]
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Essential Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. However,

the following table summarizes the recommended PPE for handling 2-Benzoxazolamine, n-

butyl-.

Protection Type

Recommended Equipment

Specification/Notes

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for larger quantities or

when there is a splash hazard.

ANSI Z87.1 compliant.

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). A lab coat or
chemical-resistant apron

should be worn.

Ensure gloves are compatible
with aromatic amines. Change
gloves frequently and

immediately if contaminated.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
engineering controls are not
sufficient, a NIOSH-approved
respirator with an organic
vapor cartridge is

recommended.

Follow OSHA's respirator
regulations (29 CFR
1910.134).

Footwear

Closed-toe shoes.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:

e Ensure a calibrated and functioning chemical fume hood is available.

» Verify that an eyewash station and safety shower are readily accessible.
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Prepare all necessary equipment and reagents before handling the compound.

Have a chemical spill kit readily available.

. Handling the Compound:

Don the appropriate PPE as outlined in the table above.

Perform all manipulations of the solid compound or its solutions within a chemical fume hood

to minimize inhalation exposure.
Avoid direct contact with skin and eyes.
Use compatible labware (e.g., glass, stainless steel).

Keep containers tightly closed when not in use to prevent contamination and exposure.

. Post-Handling and Cleanup:

Decontaminate all work surfaces after use.

Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Remove and properly store or dispose of PPE.

Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the spill.

Neutralize: For aromatic amines, sodium bisulfite can be applied.
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o Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
e Report: Report the spill to the appropriate safety personnel.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing 2-Benzoxazolamine, n-butyl- must be treated as hazardous waste.

o Solid Waste: Collect solid waste, including contaminated PPE and spill cleanup materials, in
a clearly labeled, sealed container.

e Liquid Waste: As this compound is an aromatic amine, it should be considered a non-
halogenated organic waste. Collect liquid waste in a compatible, labeled hazardous waste
container. Do not mix with incompatible waste streams.

» Disposal: All waste must be disposed of through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow Diagram
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Preparation Handling Cleanup & Disposal
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Caption: Safe handling workflow for 2-Benzoxazolamine, n-butyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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